N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C18H17N3O3S2/c1-23-14-8-13(9-15(10-14)24-2)16(22)19-17-20-21-18(26-17)25-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,20,22)
• InChI Key: QAAAVNHYCMESCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=NN=C(S2)SCC3=CC=CC=C3)OC
• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol

Description

5-(benzylthio)-1H-tetrazole is a chemical compound with the molecular formula C8H8N4S. It is a solid substance at 20 degrees Celsius. It is used for research and development purposes.

Synthesis Analysis

The synthesis of 5-(benzylthio)-1H-tetrazole and its derivatives has been carried out effectively with the use of ultrasound. The reactions can be carried out effectively with the use of ultrasound.

Molecular Structure Analysis

The molecular structure of 5-(benzylthio)-1H-tetrazole consists of a benzyl group attached to a tetrazole ring via a sulfur atom.

Chemical Reactions Analysis

The reactions involving 5-(benzylthio)-1H-tetrazole and its derivatives have been investigated computationally via density functional theory (DFT) calculations.

Physical And Chemical Properties Analysis

5-(benzylthio)-1H-tetrazole is a solid substance at 20 degrees Celsius. It is insoluble in water but soluble in methanol.

Scientific Research Applications

Cellular Proliferation Assessment in Tumors

One study involved the use of a compound, 18F-ISO-1, structurally related to N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide, for evaluating tumor proliferation in patients with newly diagnosed malignant neoplasms through PET imaging. This compound's uptake correlated with Ki-67, a marker for cellular proliferation, highlighting its potential for assessing the proliferative status of solid tumors and the safe dosimetry for clinical trials (Dehdashti et al., 2013).

Drug Disposition and Metabolism

Another study on SB-649868, an orexin receptor antagonist, offers insights into the disposition and metabolism of compounds with complex structures, including this compound. This research demonstrates the comprehensive analysis of pharmacokinetics, including elimination pathways, half-life, and principal metabolites, which is crucial for developing new drugs (Renzulli et al., 2011).

Antimicrobial Preservatives in Consumer Products

Research on parabens, which are esters of p-hydroxybenzoic acid used as preservatives in various products, could be analogous to studying the applications of this compound if it shares similar antimicrobial properties. One study evaluated the occurrence of parabens in foodstuffs and their dietary exposure, highlighting the widespread use and potential health implications of such chemicals (Liao et al., 2013).

Mechanism of Action

Mode of Action

• Sodium Channel Blockade : Similar to phenytoin, which is an unselective sodium channel blocker , this compound might also affect voltage-gated sodium channels.

: Keppel Hesselink, J. M. (2017). Phenytoin: a step by step insight into its multiple mechanisms of action—80 years of mechanistic studies in neuropharmacology. Journal of Neurology, 264(10), 2043–2047. Link

Safety and Hazards

5-(benzylthio)-1H-tetrazole is classified as a flammable solid. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

While specific future directions for “N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide” are not available, similar compounds have been studied for their potential as anticancer agents.